Cas no 1115938-36-7 (2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1115938-36-7
• MF: C₂₂H₂₁N₅O₆
• MW: 451.432044744492
• CID: 5389536
• Update Time: 2025-06-08

2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C22H21N5O6/c1-30-16-11-14(12-17(31-2)19(16)32-3)24-18(28)13-27-22(29)26-10-9-23-21(20(26)25-27)33-15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,24,28)
• InChI Key： IZTUPSBGOISVRM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)CN1C(=O)N2C=CN=C(OC3=CC=CC=C3)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

Introduction to Compound with CAS No. 1115938-36-7 and Product Name: 2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

The compound identified by the CAS number 1115938-36-7 and the product name 2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, characterized by its triazolo[4,3-a]pyrazine core and various functional groups, positions it as a promising candidate for further investigation in drug discovery and development.

The triazolo[4,3-a]pyrazine scaffold is a key structural feature that contributes to the unique chemical and biological properties of this compound. Triazolo[4,3-a]pyrazines are known for their stability and versatility in forming hydrogen bonds, which enhances their binding affinity to biological targets. In recent years, researchers have been exploring the pharmacological potential of triazolo[4,3-a]pyrazine derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of the 8-phenoxy group in the structure further modulates the pharmacokinetic properties of the compound, potentially improving its solubility and bioavailability.

The acetamide moiety at the N-position of the molecule introduces a polar functional group that can interact with biological targets through hydrogen bonding. This feature is particularly relevant in drug design, as it allows for precise tuning of binding interactions. Additionally, the trimethoxyphenyl substituent at the other end of the molecule adds lipophilicity and may influence membrane permeability, which is crucial for oral bioavailability. The combination of these structural elements makes this compound a multifaceted tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[4,3-a]pyrazine core has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promising activity against enzymes involved in inflammation and cancer progression. The specific arrangement of atoms in this compound not only contributes to its stability but also enhances its ability to interact with biological targets in a selective manner. This selectivity is critical for minimizing side effects and improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that modulating certain biological pathways could lead to breakthroughs in treating complex diseases such as cancer and neurodegenerative disorders. The phenoxy group in the structure has been shown to enhance binding affinity to specific enzymes and receptors involved in these pathways. Furthermore, the trimethoxyphenyl substituent may contribute to improved pharmacokinetic properties by enhancing solubility and reducing metabolic clearance.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex triazolo[4,3-a]pyrazine core while introducing functional groups at specific positions without compromising overall structural integrity. These synthetic strategies reflect the growing sophistication in pharmaceutical chemistry and highlight the importance of innovative methodologies in developing novel therapeutics.

Evaluation of this compound's biological activity has revealed intriguing results that warrant further investigation. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes associated with inflammation and cancer progression. These findings are particularly promising given the increasing recognition of inflammation as a key factor in various chronic diseases. Additionally, the compound's ability to interact with multiple targets suggests potential for developing combination therapies that could enhance treatment outcomes.

The development of new drugs is often hampered by challenges related to pharmacokinetics and toxicity. However, the structural features of this compound offer several advantages that may mitigate these issues. The presence of polar functional groups such as acetamide improves solubility while reducing hydrophobicity. This balance is critical for achieving optimal absorption and distribution within the body. Moreover, the trimethoxyphenyl group enhances lipophilicity without overwhelming hydrophobic interactions with biological targets.

Future research directions include optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, comprehensive pharmacological profiling will be essential to elucidate mechanisms of action and identify potential therapeutic applications more clearly. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1115938-36-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and inflammatory diseases. Its unique structural features make it an attractive candidate for further development as a novel therapeutic agent.